Cas no 87017-23-0 (Ethyl 5-methyl-2-(propan-2-ylidene)hex-3-enoate)

• Product name: Ethyl 5-methyl-2-(propan-2-ylidene)hex-3-enoate
• CAS No: 87017-23-0
• MF: C₁₂H₂₀O₂
• MW: 196.286
• CID: 2809711
• PubChem ID: 54044154

Ethyl 5-methyl-2-(propan-2-ylidene)hex-3-enoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-methyl-2-(propan-2-ylidene)hex-3-enoate
• DTXSID00708630
• 87017-23-0

• Inchi： InChI=1S/C12H20O2/c1-6-14-12(13)11(10(4)5)8-7-9(2)3/h7-9H,6H2,1-5H3
• InChI Key： LOJKKTYRLYGCHO-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 196.146329876Da
• Monoisotopic Mass: 196.146329876Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų